Cas no 1273566-33-8 ((3-fluoropyrrolidin-3-yl)methanol)

• Product Name: (3-fluoropyrrolidin-3-yl)methanol
• CAS No: 1273566-33-8
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• CID: 5558799
• PubChem ID: 67293956
• Update Time: 2026-03-11

(3-fluoropyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-fluoropyrrolidin-3-yl)methanol

• Inchi： 1S/C5H10FNO/c6-5(4-8)1-2-7-3-5/h7-8H,1-4H2
• InChI Key： RWOGZQDBFUFMSJ-UHFFFAOYSA-N
• SMILES： C(C1(F)CCNC1)O

Computed Properties

• Exact Mass: 119.074642105g/mol
• Monoisotopic Mass: 119.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3-fluoropyrrolidin-3-yl)methanol

Recent Advances in the Application of (3-fluoropyrrolidin-3-yl)methanol (CAS: 1273566-33-8) in Chemical Biology and Pharmaceutical Research

The compound (3-fluoropyrrolidin-3-yl)methanol (CAS: 1273566-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This fluorinated pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a building block for novel kinase inhibitors, GPCR modulators, and antiviral agents, underscoring its importance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of (3-fluoropyrrolidin-3-yl)methanol in the development of selective dopamine D3 receptor antagonists. The fluorinated pyrrolidine scaffold was found to enhance blood-brain barrier permeability while maintaining high receptor affinity, addressing a critical challenge in CNS drug development. The study reported a 40% improvement in pharmacokinetic properties compared to non-fluorinated analogs, suggesting that the strategic incorporation of fluorine atoms can significantly optimize drug-like characteristics.

Another significant application emerged in antiviral research, where (3-fluoropyrrolidin-3-yl)methanol was utilized as a precursor for novel SARS-CoV-2 main protease inhibitors. A 2024 Nature Communications paper described its incorporation into peptidomimetic compounds that demonstrated nanomolar inhibition potency. The fluorinated alcohol moiety was crucial for forming hydrogen bonds with key residues in the protease active site, while the pyrrolidine ring provided optimal spatial orientation. This work represents an important advancement in the ongoing development of broad-spectrum antiviral therapeutics.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the accessibility of (3-fluoropyrrolidin-3-yl)methanol. A 2023 Organic Letters publication detailed an asymmetric synthesis route employing organocatalytic fluorination, achieving >99% enantiomeric excess. This breakthrough addresses previous challenges in stereocontrol and opens new possibilities for the production of enantiopure fluorinated pharmaceuticals. The methodology has been successfully scaled to kilogram quantities, indicating its potential for industrial application.

The safety profile and metabolic stability of compounds derived from (3-fluoropyrrolidin-3-yl)methanol have been systematically evaluated in recent preclinical studies. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in Drug Metabolism and Disposition (2024) revealed favorable characteristics, with particular note of the compound's resistance to oxidative metabolism due to the fluorine substitution. These findings support its continued investigation as a privileged scaffold in drug design.

Looking forward, the unique properties of (3-fluoropyrrolidin-3-yl)methanol position it as a valuable tool for addressing current challenges in pharmaceutical development. Its applications extend beyond traditional small molecules, with recent explorations in PROTAC (Proteolysis Targeting Chimera) design and radiopharmaceuticals demonstrating its versatility. As synthetic methodologies continue to advance and biological evaluations expand, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.